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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium metaborate
as a flame retardant in various polymer systems. This document details the mechanisms of
action, presents key performance data, and offers detailed experimental protocols for the
preparation and testing of flame-retardant polymer composites.

Introduction to Sodium Metaborate as a Flame
Retardant

Sodium metaborate (NaBOz2) is an inorganic salt that has garnered attention as an effective,
halogen-free flame retardant for a range of polymeric materials. Its flame retardant properties
are attributed to a multi-modal mechanism that includes the release of water upon heating, the
formation of a protective glassy char layer, and the dilution of flammable gases.[1] It can be
used alone or in synergy with other flame retardants to enhance the fire safety of polymers.

Mechanism of Flame Retardancy

The flame retardant action of sodium metaborate in polymers is a complex process involving
both physical and chemical mechanisms that primarily occur in the condensed phase (i.e.,
within the polymer).

» Endothermic Decomposition and Water Release: Hydrated forms of sodium metaborate,
upon heating, release water molecules. This process is endothermic, meaning it absorbs
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heat from the polymer, thereby cooling the material and slowing down the rate of pyrolysis.
The released water vapor also dilutes the concentration of flammable gases and oxygen in
the vicinity of the flame.

Formation of a Protective Glassy Layer: As the temperature increases, sodium metaborate
melts and forms a glassy, vitreous layer of boric oxide (B20s3) on the surface of the polymer.
[1] This layer acts as a physical barrier, insulating the underlying polymer from the heat of the
flame and preventing the escape of flammable volatile degradation products.

Char Promotion: Borates are known to promote the formation of a stable carbonaceous char.
[1] This char layer further insulates the polymer and reduces the amount of fuel available for
combustion. The interaction between the borate and the polymer degradation products can
lead to cross-linking reactions, which enhance char stability.

Synergistic Effects: Sodium metaborate can exhibit synergistic effects when combined with
other flame retardants, such as phosphorus-containing compounds. The boron and
phosphorus compounds can interact to form a more stable and effective char layer,
enhancing the overall flame retardant performance.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 3. The Effect of Borate on the Properties of Flame-retardant PP Composites [journal-
n.scnu.edu.cn]

 To cite this document: BenchChem. [Application Notes and Protocols: Sodium Metaborate as
a Flame Retardant in Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1612987#flame-retardant-applications-of-sodium-
metaborate-in-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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